5-(4-Chloro-3-cyanophenyl)-2-hydroxypyridine, 95%

• IUPAC Name: 2-chloro-5-(6-oxo-1H-pyridin-3-yl)benzonitrile
• InChI: InChI=1S/C12H7ClN2O/c13-11-3-1-8(5-10(11)6-14)9-2-4-12(16)15-7-9/h1-5,7H,(H,15,16)
• InChI Key: QSQGIBZDXLTACH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=CNC(=O)C=C2)C#N)Cl
• Molecular Formula: C12H7ClN2O
• DSSTOX Substance ID: DTXSID30682939
• Molecular Weight: 230.65 g/mol
• CAS RN: 1261915-31-4

Description

5-(4-Chloro-3-cyanophenyl)-2-hydroxypyridine, 95% (5-(4-CPH)-2-HOP) is an organic compound with a wide range of applications in scientific research. It is a white, crystalline solid with a melting point of 149-151°C and a boiling point of 282°C. 5-(4-CPH)-2-HOP has a molecular weight of 224.6 g/mol and is soluble in methanol and ethanol. It has been used in various research applications, including synthetic organic chemistry, pharmaceutical chemistry, and biochemistry.

Scientific Research Applications

5-(4-CPH)-2-HOP has been used in a variety of scientific research applications. It has been used as a reagent in organic synthesis, as a ligand in coordination chemistry, and as a catalyst in the synthesis of heterocyclic compounds. It has also been used as a fluorescent probe for the detection of metal ions and as a fluorescent dye for the detection of proteins. In addition, 5-(4-CPH)-2-HOP has been used to study the interactions between proteins and small molecules, as well as to study the structure and function of proteins.

Mechanism of Action

The mechanism of action of 5-(4-CPH)-2-HOP is not completely understood. It is believed that the compound acts as a ligand, binding to metal ions such as zinc and copper, and thus affecting their activity. It is also believed to interact with proteins, altering their structure and function.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(4-CPH)-2-HOP are not yet fully understood. However, it is known that the compound binds to metal ions such as zinc and copper, and thus affects their activity. It is also believed to interact with proteins, altering their structure and function.

Advantages and Limitations for Lab Experiments

The major advantage of using 5-(4-CPH)-2-HOP in lab experiments is its high solubility in methanol and ethanol. This makes it easy to use in a variety of applications. In addition, the compound is relatively inexpensive and can be synthesized in a relatively short amount of time. The main limitation of 5-(4-CPH)-2-HOP is its low stability in the presence of light and oxygen.

Future Directions

The potential future directions for research on 5-(4-CPH)-2-HOP include further investigation into its mechanism of action, its biochemical and physiological effects, and its potential applications in drug discovery. In addition, further research into its structure-activity relationships, as well as its interactions with other molecules, could help to further understand the compound. Finally, further research into its synthesis and its stability in different environments could help to optimize the compound for use in various applications.

Synthesis Methods

5-(4-CPH)-2-HOP is synthesized from 4-chloro-3-cyanobenzaldehyde and 2-hydroxypyridine. The reaction is catalyzed by a base, such as sodium hydroxide, and proceeds in two steps. In the first step, the aldehyde and hydroxypyridine react to form a Schiff base, which is then reduced to the desired product, 5-(4-CPH)-2-HOP, in the second step. The reaction is carried out in a solvent, such as methanol or ethanol, at a temperature of 80-90°C. The yield of the reaction is typically around 95%.